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Compound of Interest

Compound Name: (R)-Bromoenol lactone-d7

Cat. No.: B15576620 Get Quote

Technical Guide: (R)-Bromoenol lactone-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data,

physicochemical properties, and biological activity of (R)-Bromoenol lactone-d7. The

information is intended to support researchers in its safe handling, storage, and application,

particularly in quantitative analytical methods and studies of lipid signaling pathways.

Material Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) specifically for (R)-Bromoenol lactone-
d7 is not readily available. The safety information presented here is primarily derived from the

data sheets for the non-deuterated (R)-Bromoenol lactone and general bromoenol lactone. It is

imperative to handle this compound with caution, assuming it possesses similar hazards to its

non-deuterated counterpart. This compound is classified as a Dangerous Good for transport

and is intended for research use only, not for human or veterinary use.

Hazard Identification
Based on the non-deuterated form, the compound is associated with the following hazards:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.
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Respiratory Irritation: May cause respiratory irritation.

Precautionary Measures
Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Storage:

Store in a well-ventilated place. Keep container tightly sealed.

Recommended storage temperature is -20°C.

The compound is stable for at least two years when stored as recommended.

First Aid:

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Physicochemical and Biological Properties
The following tables summarize the key quantitative data for (R)-Bromoenol lactone-d7 and

its non-deuterated form.

Table 1: Physicochemical Properties
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Property (R)-Bromoenol lactone-d7
(R)-Bromoenol lactone
(non-deuterated)

Formal Name

6E-(bromoethylene)tetrahydro-

3R-(1-naphthalenyl-

2,3,4,5,6,7,8-d7)-2H-pyran-2-

one

6E-(bromoethylene)tetrahydro-

3R-(1-naphthalenyl)-2H-pyran-

2-one

Synonyms (R)-BEL-d7 (R)-BEL

Molecular Formula C₁₆H₆D₇BrO₂ C₁₆H₁₃BrO₂

Molecular Weight 324.2 g/mol 317.2 g/mol

Purity ≥99% deuterated forms (d₁-d₇) -

Formulation A solution in methyl acetate A solution in methyl acetate

Storage Temperature -20°C -20°C

Stability ≥ 2 years ≥ 1 year

Table 2: Solubility Data
Solvent

(R)-Bromoenol lactone (non-deuterated)
Solubility

DMF 50 mg/mL

DMSO 25 mg/mL

Ethanol 5 mg/mL

PBS (pH 7.2) 0.05 mg/mL

Solubility data for the deuterated form is not explicitly provided but is expected to be similar to

the non-deuterated form.

Table 3: Biological Activity and Inhibition Data
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Target Enzyme Inhibitor
Inhibition Constant
/ IC₅₀

Reference

Calcium-independent

phospholipase A₂

(iPLA₂)

Bromoenol lactone Kᵢ = 180 nM

Hazen, S.L., et al.

(1991). The Journal of

Biological Chemistry,

266(11), 7227-7232.

Macrophage iPLA₂ Bromoenol lactone IC₅₀ = 60 nM

Ackermann, E.J., et

al. (1995). The

Journal of Biological

Chemistry, 270(1),

445-450.

Chymotrypsin Bromoenol lactone Kᵢ = 636 nM

Hazen, S.L., et al.

(1991). The Journal of

Biological Chemistry,

266(11), 7227-7232.

Human recombinant

iPLA₂γ

(R)-Bromoenol

lactone
IC₅₀ ≈ 0.6 µM

Jenkins, C.M., et al.

(2002). The Journal of

Biological Chemistry,

277(36), 32807-

32814.

iPLA₂β
(R)-Bromoenol

lactone

No significant

inhibition except at

high doses (20-30

µM)

Jenkins, C.M., et al.

(2002). The Journal of

Biological Chemistry,

277(36), 32807-

32814.

Experimental Protocols and Applications
(R)-Bromoenol lactone-d7 is primarily intended for use as an internal standard for the

quantification of (R)-Bromoenol lactone and its parent compound, Bromoenol lactone, by Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).
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General Protocol for Use as an Internal Standard
Preparation of Standard Solutions: Prepare a stock solution of (R)-Bromoenol lactone-d7 of

a known concentration. From this, create a series of working standard solutions.

Sample Preparation: To each unknown sample, and to each calibration standard, add a

precise and consistent volume of the (R)-Bromoenol lactone-d7 internal standard solution.

Extraction: Perform the necessary extraction procedure to isolate the analyte of interest and

the internal standard from the sample matrix.

Analysis by GC-MS or LC-MS: Inject the prepared samples and standards into the GC-MS or

LC-MS system.

Quantification: Monitor the characteristic mass-to-charge ratios for both the analyte and the

deuterated internal standard. The ratio of the peak area of the analyte to the peak area of the

internal standard is then used to construct a calibration curve and to quantify the analyte in

the unknown samples.

Signaling Pathway and Workflow Diagrams
Inhibition of iPLA₂ Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15576620?utm_src=pdf-body
https://www.benchchem.com/product/b15576620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Membrane Phospholipids

Calcium-independent
Phospholipase A₂ (iPLA₂)

Substrate

Arachidonic Acid

Hydrolysis

Prostaglandins

via COX enzymes

Inflammation
& Pain

(R)-Bromoenol lactone

Irreversible Inhibition

Click to download full resolution via product page

Caption: Inhibition of the iPLA₂ pathway by (R)-Bromoenol lactone.

Workflow for Use as an Internal Standard
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To cite this document: BenchChem. [(R)-Bromoenol lactone-d7 material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576620#r-bromoenol-lactone-d7-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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